Cas no 117013-87-3 (Furo[3,2-c]pyridine-4-methanol)

Furo[3,2-c]pyridine-4-methanol structure
117013-87-3 structure
Product Name:Furo[3,2-c]pyridine-4-methanol
CAS No:117013-87-3
MF:C8H7NO2
MW:149.146682024002
CID:132673
PubChem ID:14005238
Update Time:2025-04-19

Furo[3,2-c]pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

    • Furo[3,2-c]pyridine-4-methanol
    • furo[3,2-c]pyridin-4-ylmethanol
    • Furo[3,2-c]pyridine-4-methanol (9CI)
    • (Furo[3,2-c]pyridin-4-yl)methanol
    • DTXSID40554113
    • 117013-87-3
    • Inchi: 1S/C8H7NO2/c10-5-7-6-2-4-11-8(6)1-3-9-7/h1-4,10H,5H2
    • InChI Key: LNVUJUBXDZDIID-UHFFFAOYSA-N
    • SMILES: O1C=CC2=C1C=CN=C2CO

Computed Properties

  • Exact Mass: 149.04771
  • Monoisotopic Mass: 149.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26
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